Cas no 2680606-20-4 (methyl 2-amino-3-2-(trifluoromethyl)pyridin-4-ylpropanoate)

• Product Name: methyl 2-amino-3-2-(trifluoromethyl)pyridin-4-ylpropanoate
• CAS No: 2680606-20-4
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 5647261
• PubChem ID: 123699054
• Update Time: 2025-08-04

methyl 2-amino-3-2-(trifluoromethyl)pyridin-4-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2680606-20-4
• EN300-28278219
• methyl 2-amino-3-[2-(trifluoromethyl)pyridin-4-yl]propanoate
• methyl 2-amino-3-2-(trifluoromethyl)pyridin-4-ylpropanoate

• Inchi： 1S/C10H11F3N2O2/c1-17-9(16)7(14)4-6-2-3-15-8(5-6)10(11,12)13/h2-3,5,7H,4,14H2,1H3
• InChI Key： AWIJOCZQNYQAIG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CN=1)CC(C(=O)OC)N)(F)F

Computed Properties

• Exact Mass: 248.07726208g/mol
• Monoisotopic Mass: 248.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 2-amino-3-2-(trifluoromethyl)pyridin-4-ylpropanoate

Methyl 2-Amino-3-[2-(Trifluoromethyl)pyridin-4-yl]propanoate (CAS 2680606-20-4): A Comprehensive Overview

Methyl 2-amino-3-[2-(trifluoromethyl)pyridin-4-yl]propanoate, with the CAS number 2680606-20-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a trifluoromethylpyridine moiety, is valued for its unique physicochemical properties and potential applications in drug discovery and material science.

The molecular structure of methyl 2-amino-3-[2-(trifluoromethyl)pyridin-4-yl]propanoate combines an amino acid ester backbone with a 2-(trifluoromethyl)pyridine substituent, creating a versatile building block for synthetic chemistry. Researchers particularly value this compound for its ability to serve as a precursor in the synthesis of more complex molecules, especially those targeting neurological and metabolic disorders.

Recent studies highlight the growing importance of trifluoromethyl-containing compounds in medicinal chemistry, with methyl 2-amino-3-[2-(trifluoromethyl)pyridin-4-yl]propanoate being no exception. The CF3 group enhances the compound's metabolic stability and membrane permeability, making it particularly interesting for drug development applications. These properties align with current pharmaceutical industry trends toward more bioavailable and target-specific molecules.

In synthetic applications, methyl 2-amino-3-[2-(trifluoromethyl)pyridin-4-yl]propanoate (CAS 2680606-20-4) serves as a valuable intermediate. Its ester functionality allows for straightforward transformations, while the amino group provides a handle for further derivatization. This dual functionality makes the compound particularly useful in parallel synthesis and combinatorial chemistry approaches that are currently revolutionizing drug discovery workflows.

The compound's pyridine ring with its electron-withdrawing trifluoromethyl group contributes to interesting electronic properties that researchers are exploring in materials science applications. This structural feature is particularly relevant in the development of advanced materials for electronic devices and sensors, a rapidly growing field that attracts significant research funding worldwide.

Quality control of methyl 2-amino-3-[2-(trifluoromethyl)pyridin-4-yl]propanoate typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC) and mass spectrometry are commonly employed to verify the compound's purity and identity, ensuring it meets the stringent requirements of pharmaceutical research applications. These analytical procedures are crucial given the compound's potential use in sensitive biological studies.

From a regulatory perspective, CAS 2680606-20-4 is not currently listed under any major controlled substance regulations, making it accessible for legitimate research purposes. However, researchers should always consult current regulations in their jurisdiction, as chemical control lists are periodically updated to reflect emerging scientific knowledge and safety considerations.

The stability profile of methyl 2-amino-3-[2-(trifluoromethyl)pyridin-4-yl]propanoate makes it suitable for various research applications. Proper storage conditions typically recommend protection from moisture and extreme temperatures, with many researchers opting for inert atmosphere storage when long-term stability is required. These handling considerations are particularly important for maintaining batch-to-batch consistency in research applications.

In the context of green chemistry initiatives, synthetic routes to methyl 2-amino-3-[2-(trifluoromethyl)pyridin-4-yl]propanoate are being optimized to reduce environmental impact. Recent advances in catalytic methods and solvent selection reflect the pharmaceutical industry's growing commitment to sustainable practices while maintaining the high purity standards required for research applications.

The commercial availability of methyl 2-amino-3-[2-(trifluoromethyl)pyridin-4-yl]propanoate (CAS 2680606-20-4) from specialty chemical suppliers has increased in recent years, reflecting growing research interest. Pricing and availability can vary significantly depending on purity grade and quantity, with custom synthesis options becoming more prevalent to meet specific research needs.

Looking forward, the unique properties of methyl 2-amino-3-[2-(trifluoromethyl)pyridin-4-yl]propanoate suggest it will continue to play an important role in medicinal chemistry research. Its structural features align well with current trends in drug discovery, particularly in areas targeting protein-protein interactions and allosteric modulation, which represent frontier areas in pharmaceutical development.

Researchers working with CAS 2680606-20-4 should stay informed about new synthetic applications and biological findings related to this compound. The dynamic nature of chemical research means that novel uses for established building blocks like methyl 2-amino-3-[2-(trifluoromethyl)pyridin-4-yl]propanoate continue to emerge, potentially opening new avenues for therapeutic development and materials innovation.